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Frequently Asked Questions (FAQs)

Q1: What is Polythionic Acid Stress Corrosion Cracking (PASCC)? Polythionic Acid Stress Corrosion

Cracking (PASCC) is a form of intergranular stress corrosion cracking that affects sensitized austenitic

stainless steels and some nickel-based alloys [1] [2]. It occurs when sulfide scale on metal surfaces is

exposed to air and moisture during shutdowns, leading to the formation of polythionic acids (H₂SₓO₆, where

x=3-6) [3] [4]. This can cause rapid crack propagation, potentially resulting through-wall cracking in a

matter of hours or days [1].

Q2: Which materials are most susceptible to PASCC? Austenitic stainless steels are the most commonly

susceptible materials [5]. This includes grades such as 304, 316, and 321 [5]. Nickel-based alloys, and some

high-strength steels can also be susceptible under specific environmental conditions [5]. Susceptibility

requires a sensitized microstructure, where chromium-depleted zones form adjacent to grain boundaries

due to exposure to temperatures in the range of approximately 400°C to 800°C [2].

Q3: What environmental conditions lead to PASCC? Three key elements are required [1]:

Sulfide Scale: Formed from exposure to hydrogen sulfide (H₂S) during operation.
Oxygen and Moisture: Introduced when equipment is opened for shutdown, inspection, or

maintenance.
Sensitized Microstructure: As described above.

Q4: In which equipment is PASCC most commonly found? PASCC is prevalent in refinery and

petrochemical units processing sulfur-containing feedstocks [1] [2]. Highly susceptible equipment includes:
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Fired heater tubes (burning oil, gas, or other sulfur-containing fuels)

Heat exchanger tubes
Bellows in hydroprocessing units

Piping in Crude Distillation Units (CDU), Vacuum Distillation Units (VDU), and Coker units
Various components in Fluid Catalytic Cracking (FCC) units (e.g., air rings, slide valves, cyclones) [1]

Troubleshooting Guide: Identifying & Preventing
PASCC

Problem Area Symptoms & Identification Immediate Mitigation & Long-Term Prevention

Cracking
during
Shutdown

Microcracks found during
inspection after unit shutdown.

Cracks are typically
intergranular [1] [2].

Pre-shutdown: Alkaline wash (soda ash) per
NACE SP0170 to neutralize acids. Use nitrogen

purging to exclude air and maintain dryness [1] [2].

Sensitized
Material

Weld heat-affected zones
(HAZs) or components

exposed to 400-800°C show
cracking [2].

Material Selection: Specify low-carbon stainless
steels (L-grades) or stabilized grades (e.g., 321,

347). For new equipment, consider duplex stainless
steels or nickel-based alloys for improved

resistance [5].

Sulfide Scale
Formation

Heavy, black scale on

equipment internal surfaces
after processing sour (H₂S-

containing) streams.

Process Control: Control feedstock sulfur content

where possible. Chemical Inhibition: Use
appropriate inhibitors during operation [5].

Experimental Protocols for PASCC

1. Protocol: Slow Strain Rate Test (SSRT) for PASCC Susceptibility This standard laboratory test

simulates environmental conditions to evaluate material susceptibility [5].

Objective: To determine the susceptibility of a metal sample to PASCC.

Materials: Test specimen, environmental chamber, polythionic acid solution, hydrogen sulfide,
chlorides.

Methodology:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://inspectioneering.com/tag/pascc
https://inspectioneering.com/tag/pascc
https://www.corrosionpedia.com/chloride-caustic-and-polythionic-acid-stress-corrosion-cracking/2/7194
https://inspectioneering.com/tag/pascc
https://www.corrosionpedia.com/chloride-caustic-and-polythionic-acid-stress-corrosion-cracking/2/7194
https://www.corrosionpedia.com/chloride-caustic-and-polythionic-acid-stress-corrosion-cracking/2/7194
https://www.linkedin.com/pulse/polythionic-acid-stress-corrosion-cracking-pascc-randall-stremmel
https://www.linkedin.com/pulse/polythionic-acid-stress-corrosion-cracking-pascc-randall-stremmel
https://www.linkedin.com/pulse/polythionic-acid-stress-corrosion-cracking-pascc-randall-stremmel
https://www.smolecule.com/products/s571748?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Place a small, stressed specimen in a test cell containing an aqueous solution with polythionic

acid, H₂S, and chlorides.
Subject the specimen to a slow, constant strain rate to mimic real-world deformation.

Maintain and monitor desired temperature and pressure.
Monitor the specimen for signs of cracking, elongation, or fracture.

Analysis: Compare time-to-failure and fracture surface morphology (using SEM) with a control
specimen tested in an inert environment. A significant reduction in ductility indicates susceptibility [5].

2. Protocol: Field Inspection for PASCC Regular inspection is critical for detecting PASCC before it leads

to failure [5].

Objective: To identify and characterize PASCC in field equipment.

Methods:
Visual Inspection: Look for surface cracks, especially near welds and high-stress areas.

Non-Destructive Testing (NDT):
Liquid Penetrant Testing (PT): Effective for finding surface-breaking cracks.

Magnetic Particle Testing (MT): For ferromagnetic materials.
Ultrasonic Testing (UT): For detecting subsurface flaws.

Key Challenge: PASCC can initiate internally and may not be visible on the surface, necessitating a
combination of NDT methods [5].

Polythionic Acid Corrosion-Resistant Alloys

For your experiments and material selection, the following table summarizes the performance of different

alloy classes.

Alloy Class / Specific
Grade

Relative
Resistance to
PASCC

Key Characteristics & Rationale

Austenitic Stainless
Steel (304, 316)

Low (if sensitized) Susceptible due to formation of chromium-carbides

and sensitized microstructure [5] [2].

Stabilized Stainless
Steel (321, 347)

Medium Ti or Nb additions stabilize carbon, reducing

sensitization risk [2].

Low-Carbon "L-
Grades" (304L, 316L)

Medium Reduced carbon content minimizes chromium-carbide

formation, lowering sensitization susceptibility [2].
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Alloy Class / Specific
Grade

Relative
Resistance to
PASCC

Key Characteristics & Rationale

Duplex Stainless
Steel

High Suggested as a material with improved resistance for
new equipment [5].

Nickel-Based Alloys High Recommended for improved resistance in corrosive
environments [5].

PASCC Formation and Prevention Workflows

The following diagrams, created with Graphviz, illustrate the logical relationships in the processes leading to

PASCC and its prevention.

Diagram 1: PASCC Formation Mechanism

This diagram shows the sequential conditions leading to Polythionic Acid Stress Corrosion Cracking.

Diagram 2: PASCC Prevention Strategies

This diagram outlines the primary strategies for preventing PASCC, focusing on material selection and

shutdown procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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